Cas no 1326814-53-2 (5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole
• CAS No: 1326814-53-2
• MF: C₁₀H₉ClN₂S₂
• MW: 256.774858236313
• MDL: MFCD19706785
• CID: 4694811
• Update Time: 2025-06-07

5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole

• MDL： MFCD19706785
• Inchi： 1S/C10H9ClN2S2/c1-7-4-2-3-5-8(7)6-14-10-12-9(11)15-13-10/h2-5H,6H2,1H3
• InChI Key： GXSJWHJHRNZLGY-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NS1)SCC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 79.3

Additional information on 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole

5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole (CAS No. 1326814-53-2): An Overview of Its Structure, Properties, and Applications

5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole (CAS No. 1326814-53-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The molecular structure of 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole is characterized by a thiadiazole ring substituted with a chloro group at the 5-position and a benzyl sulfide moiety at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro substitution can enhance the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and interact with cellular targets. The benzyl sulfide group, on the other hand, can confer additional stability and reactivity to the molecule.

Recent studies have explored the potential applications of 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

In addition to its antimicrobial properties, 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole has shown promise as an antifungal agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to its ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

The anticancer potential of 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole has also been investigated. A study published in Cancer Research found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism underlying its anticancer activity involves induction of apoptosis through activation of caspase pathways and modulation of cell cycle progression.

Beyond its direct biological activities, 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole has been explored as a lead compound for drug discovery. Its structural scaffold can be modified through synthetic chemistry to enhance specific properties or target different biological pathways. For example, substitution at the 5-position with different halogens or functional groups can alter the lipophilicity and bioavailability of the molecule. Similarly, modifications to the benzyl sulfide moiety can influence its reactivity and stability.

In conclusion, 5-Chloro-3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazole (CAS No. 1326814-53-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.